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Furalaxyl Overview and Environmental Profile

Furalaxyl is a systemic fungicide primarily used to control diseases caused by Peronosporales fungi, such as

seed rot, damping off, and stem rots, especially in ornamental plants [1]. Here are its key characteristics:

Property Value / Description

Chemical Group Acylamino acid fungicide (Furanilide) [1].

Mode of Action Systemic with protective and curative action. Disrupts fungal nucleic acid

synthesis (RNA polymerase I) [1].

Water Solubility 230 mg/L (at 20°C, pH 7) [1].

Soil Degradation (DT₅₀) 48 days (moderately persistent) [1].

Aquatic Hydrolysis
(DT₅₀)

200 days (persistent in water) [1].

Octanol-Water Partition
(Log P)

2.7 [1].
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Comparative Environmental Data

The table below places Furalaxyl's environmental fate properties alongside other fungicides mentioned in

the search results. Please note that the data for other fungicides is from a study on a specific point-source

contamination event and represents extreme environmental concentrations rather than typical agricultural

levels [2].

Fungicide Class Key Environmental Fate Data
Example Environmental
Concentration

Furalaxyl Acylamino
acid

Soil DT₅₀: 48 days [1]. Water
hydrolysis DT₅₀: 200 days [1].

Information missing from search
results

Azoxystrobin Strobilurin Information missing from
search results

Max: 239 µg/L (in surface water
from point-source contamination)

[2]

Pyraclostrobin Strobilurin Information missing from

search results

Max: 59.8 µg/L (in surface water

from point-source contamination)
[2]

Metalaxyl Acylamino
acid

Information missing from
search results

Max: 0.067 µg/L (in US streams
from agricultural runoff) [2]

Key Experimental Findings on Furalaxyl

The search results highlight several important, enantiomer-specific behaviors of Furalaxyl. The following

diagram illustrates the key experimental workflows and findings from the available studies:
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Furalaxyl Enantiomers

Study 1: Bioaccumulation (T. molitor)

Exposure via wheat bran

Study 2: Toxicity (S. obliquus)

96-hour exposure

Result: Enantiomerization

Observed in larvae

Result: Enantioselective Toxicity

EC50 measured

Key Finding 1

R- and S-forms interconvert

Key Finding 2

(S)-enantiomer more toxic

Click to download full resolution via product page

Experimental Protocols

The key findings in the diagram are based on the following experimental methods:

Bioaccumulation & Enantiomerization Study [3]: Tenebrio molitor larvae were exposed to pure
enantiomers of Furalaxyl via contaminated wheat bran over 21 days. Residues in the larvae and

bran were analyzed using stereoselective High-Performance Liquid Chromatography tandem Mass
Spectrometry (HPLC-MS/MS) with a ChiralPAK IC column to track changes in enantiomer

concentrations.
Enantioselective Toxicity Study [4]: Scenedesmus obliquus algae were exposed to individual

Furalaxyl enantiomers for 96 hours. The half-maximal effective concentration (EC50) was
determined, and toxic effects were assessed by measuring chlorophyll content and the activities of

antioxidant enzymes (CAT and SOD).

Insights for Environmental Risk Assessment
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The available data suggests several critical points for researchers:

Chiral Complexity is Crucial: The environmental impact of Furalaxyl cannot be fully assessed by
looking at the racemic mixture alone. The distinct toxicity and transformation behaviors of its

enantiomers mean that risk assessments should be enantiomer-specific [3] [4].
Persistence in Water: Its long half-life in water (200 days) suggests a potential for accumulation in

aquatic systems if a spill or point-source contamination occurs [1].
Data Gaps for Direct Comparisons: While a direct, multi-fungicide environmental impact

comparison is not available in the search results, the properties of Furalaxyl can be benchmarked
against regulatory guidelines and compared to more widely studied fungicides like Azoxystrobin.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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